2-[(3-cyclopentyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(3-cyclopentyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C25H25N3O5S/c1-31-19-12-11-15(13-20(19)32-2)26-21(29)14-34-25-27-22-17-9-5-6-10-18(17)33-23(22)24(30)28(25)16-7-3-4-8-16/h5-6,9-13,16H,3-4,7-8,14H2,1-2H3,(H,26,29)
• InChI Key: WZRHCKLZRLURRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4CCCC4)OC5=CC=CC=C53)OC
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol

Description

This compound is a complex organic molecule with several functional groups, including a cyclopentyl group, a dihydrobenzofuro[3,2-d]pyrimidin-2-yl group, a sulfanyl group, and a dimethoxyphenyl group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The dihydrobenzofuro and pyrimidin rings, in particular, are likely to contribute to the compound’s chemical properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions involving their amide and ketone groups.

Scientific Research Applications

Additionally, F2692-0747 has applications beyond these six areas, including potential as a chemical probe, ligand for receptor studies, or precursor for synthesis of related compounds. . 🌟

Future Directions

Future research could focus on elucidating the synthesis, structure, reactions, mechanism of action, and properties of this compound. This could involve experimental studies as well as computational modeling.